Cas no 63868-92-8 (3-(hydroxysulfanyl)-1,2,4-triazine-6-carboxylic acid)

• Product Name: 3-(hydroxysulfanyl)-1,2,4-triazine-6-carboxylic acid
• CAS No: 63868-92-8
• MF: C₄H₃N₃O₃S
• MW: 173.149918794632
• CID: 1668561
• PubChem ID: 3047921
• Update Time: 2025-04-21

3-(hydroxysulfanyl)-1,2,4-triazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(hydroxysulfanyl)-1,2,4-triazine-6-carboxylic acid
• 3-hydroxysulfanyl-1,2,4-triazine-6-carboxylic acid
• 63868-92-8
• as-Triazine-6-carboxylic acid, 3-sulfeno-
• DTXSID10213341
• 3-Mercapto-5-hydroxy-1,2,4-triazino-6-carboxylic acid
• 3-Sulfeno-1,2,4-triazine-6-carboxylic acid
• 1,2,4-Triazine-6-carboxylic acid, 3-sulfeno-

• Inchi： 1S/C4H3N3O3S/c8-3(9)2-1-5-4(11-10)7-6-2/h1,10H,(H,8,9)
• InChI Key： IRYGBLHPXFXUMA-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(=O)O)C=N1)O

Computed Properties

• Exact Mass: 172.98959
• Monoisotopic Mass: 172.989512
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• XLogP3: -1

Experimental Properties

• Density: 1.9
• Boiling Point: 597.6°C at 760 mmHg
• Flash Point: 315.2°C
• Refractive Index: 1.72
• PSA: 96.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines